![molecular formula C18H19BrN2O3 B2977476 Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate CAS No. 119935-35-2](/img/structure/B2977476.png)
Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate
Description
“Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate” is a chemical compound with the linear formula CH3CONHC6H3(Br)CO2CH3 . It is related to other compounds such as “Methyl [2-(bromomethyl)phenyl]acetate” and "Methyl 2-acetamido-5-bromobenzoate" .
Molecular Structure Analysis
The molecular structure of “Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate” can be represented by the SMILES string COC(=O)Cc1ccccc1Br . The InChI key is AMVCFIFDMKEIRE-UHFFFAOYSA-N . The molecular weight is 272.10 .Physical And Chemical Properties Analysis
“Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate” is a solid at room temperature . Its exact physical and chemical properties such as melting point, boiling point, and solubility are not available in the sources I found.Scientific Research Applications
Pharmaceutical Synthesis Intermediates
This compound serves as an important intermediate in the synthesis of various pharmaceutical agents. For instance, derivatives of this compound are used as STAT3 signaling pathway inhibitors . These inhibitors can play a crucial role in the treatment of cancer by blocking the STAT3 pathway, which is often active in tumor cells.
Kainate Receptor Modulators
Modifying the structure of “Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate” can lead to the development of new oxazole [4,5-c]quinolin-4-one derivatives . These derivatives have potential applications as modulators of kainate receptors, which are involved in neurological functions and disorders.
Potassium Channel Modulators
The compound is also used in the creation of modulators for potassium channels . These channels are vital for maintaining the membrane potential and regulating neuronal excitability. Modulators can be used to treat a variety of conditions, including epilepsy and cardiac arrhythmias.
Plasminogen Activators
In the field of cardiovascular research, derivatives of this compound are explored for their role as plasminogen activators . These activators can help dissolve blood clots and are used in the treatment of thrombotic diseases like myocardial infarction.
Cytotoxic Agents for Cancer Therapy
The structure of “Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate” allows for the synthesis of compounds with cytotoxic properties . These compounds can be used in cancer therapy to target and destroy tumor cells.
Crystallography and Structural Analysis
The crystal structure of related compounds, such as methyl 2-acetamido-5-chlorobenzoate, has been determined, which aids in the understanding of molecular interactions and stability . This information is crucial for designing drugs with optimal properties.
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material for calibrating instruments or validating methods due to its well-defined structure and properties .
properties
IUPAC Name |
methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrN2O3/c1-12(22)21-16-9-8-14(19)10-15(16)18(20-11-17(23)24-2)13-6-4-3-5-7-13/h3-10,18,20H,11H2,1-2H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHLYIQCREMGRSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)Br)C(C2=CC=CC=C2)NCC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[[(2-acetamido-5-bromophenyl)-phenylmethyl]amino]acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-ethyl-2-[(2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2977398.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide](/img/structure/B2977402.png)
![4-[benzyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2977404.png)
![2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide](/img/structure/B2977410.png)
![N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]butanamide](/img/structure/B2977413.png)
![2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B2977415.png)
